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Compound of Interest

Compound Name: Antifungal agent 99

Cat. No.: B15562183

An In-depth Technical Guide to Succinate Dehydrogenase Inhibitors (SDHIs) as Antifungal
Agents

Introduction

While the designation "Antifungal agent 99" does not correspond to a universally recognized
specific compound, it has been associated with a class of molecules known as succinate
dehydrogenase inhibitors (SDHIs). This guide provides a comprehensive technical overview of
SDHI antifungals, a significant class of fungicides used in agriculture and with potential
applications in medicine. SDHIs act by disrupting the fungal mitochondrial respiratory chain, a
mode of action that has made them effective against a broad spectrum of fungal pathogens.[1]
[2][3] This document is intended for researchers, scientists, and drug development
professionals, offering detailed insights into the chemical structure, properties, mechanism of
action, and experimental evaluation of these compounds.

Chemical Structure and Properties of SDHI
Antifungals

Succinate dehydrogenase inhibitors are characterized by a common structural motif that
includes an aromatic or heterocyclic ring, an amide or ester linkage, and a lipophilic group.[3]
This general structure allows for a high degree of variation, leading to the development of
several generations of SDHI fungicides with differing spectrums of activity and physicochemical
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properties. The core functionality of these molecules is their ability to bind to the ubiquinone-
binding site (Q-site) of the succinate dehydrogenase enzyme complex.[1]

Most commercial SDHIs share a common structural feature of an amide group, which is
considered a conservative pharmacophore for these inhibitors.[3] The general structure can be
described as having three main parts: a protein affinity group, an amide bond linker, and a
hydrophobic tail.[4]

Below is a table summarizing the chemical structures and key properties of representative
SDHI fungicides.
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Compound

Chemical
Structure

Molecular
Formula

Molar Mass (
g/mol )

General
Properties

Boscalid

lwialt text

Ci1sH12CI2N20

343.21

A broad-
spectrum
fungicide used
extensively in

agriculture.[2]

Fluxapyroxad

lraalt text

Ci18H12FsNsO

381.30

A newer
generation SDHI
with high efficacy
against a wide
range of fungal

pathogens.[2]

Penthiopyrad

leaalt text

Ci16H15CI2FN20S

389.28

Effective against
various diseases
in crops like
cereals, fruits,

and vegetables.

[2]

Carboxin

lwaalt text

C12H13NO2S

235.30

One of the first-
generation
SDHIs, primarily
active against
basidiomycete
fungi.[2]

Mechanism of Action

SDHI fungicides exert their antifungal effect by inhibiting the succinate dehydrogenase (SDH)

enzyme, also known as Complex Il, in the mitochondrial electron transport chain.[1][3] This

enzyme plays a crucial role in cellular respiration by catalyzing the oxidation of succinate to

fumarate in the tricarboxylic acid (TCA) cycle and transferring electrons to ubiquinone in the

electron transport chain.[3][5]
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By binding to the ubiquinone-binding site of the SDH complex, SDHIs block the electron
transfer from the iron-sulfur clusters to ubiquinone.[1][6] This interruption of the electron
transport chain leads to a halt in ATP production, causing a rapid depletion of cellular energy

and ultimately leading to fungal cell death.[5]

The following diagram illustrates the signaling pathway of SDHI antifungal agents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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